molecular formula C15H10N2 B038602 1H-Phenanthro[9,10-d]imidazole CAS No. 236-02-2

1H-Phenanthro[9,10-d]imidazole

Cat. No.: B038602
CAS No.: 236-02-2
M. Wt: 218.25 g/mol
InChI Key: WRQHNSKKYGHTLO-UHFFFAOYSA-N
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Description

1H-Phenanthro[9,10-d]imidazole, also known as this compound, is a useful research compound. Its molecular formula is C15H10N2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Polycyclic Aromatic Hydrocarbons - Phenanthrenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

236-02-2

Molecular Formula

C15H10N2

Molecular Weight

218.25 g/mol

IUPAC Name

1H-phenanthro[9,10-d]imidazole

InChI

InChI=1S/C15H10N2/c1-3-7-12-10(5-1)11-6-2-4-8-13(11)15-14(12)16-9-17-15/h1-9H,(H,16,17)

InChI Key

WRQHNSKKYGHTLO-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3C4=C2NC=N4

Canonical SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3C4=C2NC=N4

236-02-2

Synonyms

DIBENZOBENZIMIDAZOLE; 1H-Phenanthro[9,10-d]imidazole

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenanthrene-9,10-quinone or an appropriately substituted analog is reacted with hexamethylenetetramine (hexamine) and ammonium acetate in glacial acetic acid to produce the corresponding phenanthro[9,10-d]imidazole. The reaction is carried out with refluxing of the acetic acid. ##STR8## [Edgar A. Stock and A. R. Day, J. Am. Chem. Soc., 65, 452 (1943)].
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